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Compound of Interest

Compound Name: Catharanthine Sulfate

Cat. No.: B15615259

For Immediate Release

This technical guide provides an in-depth analysis of the solubility parameters of
Catharanthine Sulfate, a pivotal precursor in the synthesis of powerful anticancer agents like
vinblastine and vincristine. The information presented herein is curated for researchers,
scientists, and professionals in the field of drug development to facilitate its effective use in
experimental and formulation settings.

Catharanthine, a monoterpenoid indole alkaloid extracted from Catharanthus roseus, is often
utilized in its salt form, Catharanthine Sulfate, to improve its handling and dissolution
properties.[1] A thorough understanding of its solubility in various common laboratory solvents
is fundamental for the preparation of stock solutions and for a wide array of in vitro and in vivo
studies.

Physicochemical Properties at a Glance

e Molecular Formula: C21H26N206S[1]
e Molecular Weight: 434.51 g/mol [1]
o Appearance: A solid, typically a white powder.[1][2]

» Storage Conditions: It is recommended to store Catharanthine Sulfate at -20°C.[1]
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Quantitative Solubility Parameters

The solubility of Catharanthine Sulfate has been determined in several common organic
solvents and water. The following table summarizes the available quantitative data, providing a
clear basis for the preparation of solutions for research purposes. It is important to note that in
some reported data, the ">" symbol indicates that the solubility may be higher than the stated

value, as saturation was not reached in those particular experiments.[1]
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Molar
Solvent Solubility (mg/mL) Concentration Notes
(mM)

A clear solution can
be obtained.[1] Some
sources report
solubility of = 100

Dimethyl Sulfoxide
>50.1[1][3] >115.30[1] mg/mL (297.24 mM).

(DMSO)
[4] Another source
indicates solubility of
5mg/mL with warming.
[2]
Gentle warming may
be necessary to
Ethanol (EtOH) > 21.75[1][3] > 50.06[1]

achieve complete

dissolution.[1]

Solubility in water is
reported with
conflicting values.
Some sources state it
is soluble, while
others report it as
Water > 4.96[1][3] >11.42[1] insoluble (< 0.1
mg/mL)[4] or sparingly
soluble. Due to lower
solubility, high-
concentration stock
solutions in water are

not recommended.[1]

Methanol Soluble Not specified [51[6]

Experimental Protocols for Solution Preparation

To ensure the accurate and efficient preparation of Catharanthine Sulfate solutions, the
following general and solvent-specific protocols are recommended.
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General Handling Recommendations

For optimal results, it is advised to prepare and use solutions on the same day.[1] If advance
preparation is necessary, stock solutions should be stored as aliquots in tightly sealed vials at
-20°C for a period of up to one month. Before use, allow the product to equilibrate to room
temperature for at least one hour prior to opening the vial.[1] To enhance solubility, warming the
solution at 37°C and using an ultrasonic bath can be beneficial.[4]

Solvent-Specific Dissolution Procedures

The following diagram illustrates a generalized workflow for the dissolution of Catharanthine
Sulfate in common laboratory solvents.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Solubility_of_Catharanthine_Sulfate.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Solubility_of_Catharanthine_Sulfate.pdf
https://www.biocrick.com/Catharanthine-BCN1255.html
https://www.benchchem.com/product/b15615259?utm_src=pdf-body
https://www.benchchem.com/product/b15615259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

Experimental Workflow for Dissolving Catharanthine Sulfate
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Dissolution Workflow

Protocol for DMSO:

o Accurately weigh the desired amount of Catharanthine Sulfate.

e Add the calculated volume of DMSO.
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» Vortex the solution until the solid is completely dissolved. A clear solution should be
obtained.[1]

Protocol for Ethanol:

o Accurately weigh the desired amount of Catharanthine Sulfate.
e Add the calculated volume of absolute ethanol.

» Vortex the solution for 1-2 minutes.

« If the solid does not fully dissolve, warm the vial in a 37°C water bath or on a heating block
for 5-10 minutes.[1]

o Periodically vortex during warming to aid dissolution.

e Once a clear solution is obtained, remove it from the heat and allow it to cool to room
temperature.[1]

Protocol for Water:

Accurately weigh the desired amount of Catharanthine Sulfate.

Add the calculated volume of nuclease-free water.

Vortex the solution for 2-3 minutes.

Sonication in an ultrasonic water bath for 5-10 minutes may be required to achieve complete
dissolution.[1]

Summary

This guide provides essential solubility data and standardized protocols to aid researchers in
the effective utilization of Catharanthine Sulfate. The significant solubility in DMSO and
ethanol, coupled with the provided dissolution techniques, allows for the preparation of stock
solutions suitable for a variety of scientific applications. The variability in reported water
solubility underscores the importance of careful experimental verification when using agqueous
solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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